Cas no 82381-77-9 (5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine
• CAS No: 82381-77-9
• MF: C₅H₉N₃OS₂
• MW: 191.2744576931
• MDL: MFCD03772672
• CID: 987732
• PubChem ID: 3511393
• Update Time: 2025-05-21

5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2-methoxyethyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• 5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-amine
• 5-[(2-METHOXYETHYL)THIO]-1,3,4-THIADIAZOL-2-AMINE
• 82381-77-9
• MFCD03772672
• VS-00880
• CS-0312943
• DTXSID20393188
• FT-0679555
• 5-((2-Methoxyethyl)thio)-1,3,4-thiadiazol-2-amine
• AKOS000204124
• BBL001801
• STK500468
• ALBB-009391
• 1,3,4-thiadiazol-2-amine, 5-[(2-methoxyethyl)thio]-
• 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine

• MDL： MFCD03772672
• Inchi： 1S/C5H9N3OS2/c1-9-2-3-10-5-8-7-4(6)11-5/h2-3H2,1H3,(H2,6,7)
• InChI Key： WVADGUGNMCXLLM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCOC

Computed Properties

• Exact Mass: 191.01900
• Monoisotopic Mass: 191.01870427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.57000
• LogP: 1.44000

5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine

5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 82381-77-9, commonly referred to as 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing two sulfur atoms and one nitrogen atom. The presence of the methoxyethyl group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine. Researchers have explored diverse methodologies to construct this molecule, including multi-component reactions and modular synthesis strategies. For instance, a study published in the *Journal of Organic Chemistry* demonstrated a one-pot synthesis route utilizing readily available starting materials and mild reaction conditions. This approach not only enhances the scalability of the synthesis but also minimizes environmental impact, aligning with the principles of green chemistry.

The structural uniqueness of 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine lies in its thiadiazole ring system and the appended methoxyethyl substituent. The sulfur atoms within the ring contribute to its aromaticity and reactivity, while the methoxy group introduces electron-donating effects that influence the molecule's electronic properties. These features make it an attractive candidate for exploring its potential applications in drug discovery and materials science.

Recent studies have highlighted the biological activity of 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine. In vitro assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For example, a research article in *Medicinal Chemistry Communications* reported its ability to suppress cyclooxygenase (COX)-2 activity, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption profiles, which are critical for drug development.

Another intriguing aspect of 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine is its role as a building block in medicinal chemistry. Its thiadiazole core is a common motif in numerous bioactive compounds, including antifungal and anticancer agents. By modifying the substituents on the thiadiazole ring or incorporating additional functional groups, chemists can fine-tune its properties to target specific biological pathways or diseases.

From a materials science perspective, 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine has shown promise as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile ligand for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 5-(2-Methoxyethyl)thio-1,3,4-thiadiazol-2-amine (CAS No. 82381-77